1-Hydroxy-1H-1,2,3-triazole-4-carboxylic Acid

• Molecular Formula: C3H3N3O3
• Molecular Weight: 129.07 g/mol
• IUPAC Name: 1-hydroxytriazole-4-carboxylic acid
• InChI: InChI=1S/C3H3N3O3/c7-3(8)2-1-6(9)5-4-2/h1,9H,(H,7,8)
• InChI Key: WIQWGNXNIJSPQP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1O)C(=O)O

Description

1-Hydroxy-1H-1,2,3-triazole-4-carboxylic Acid is a useful research compound. Its molecular formula is C3H3N3O3 and its molecular weight is 129.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-Hydroxy-1H-1,2,3-triazole-4-carboxylic acid was prepared by combining 1-hydroxy-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (2.0 g, 13 mmol), EtOH (25 mL, 430 mmol), and a pre-dissolved solution of LiOH monohydrate (1.6 g, 38.2 mmol) and water (10 mL, 600 mmol). The mixture was stirred at room temperature for 4 hours, then partially concentrated and acidified with HCl to cause precipitation. The solid was filtered and dried under vacuum to give 1.3 g of the desired acid.

Synthesis routes and methods II

Procedure details

1-Hydroxy-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (2.0 g, 13 mmol) and EtOH (25 mL) were combined with a pre-dissolved solution of lithium hydroxide monohydrate (1.6 g, 38.2 mmol) and water (10 mL), and stirred at room temperature for 4 hours. The mixture was partially concentrated and acidified with HCl to cause precipitation. The solid was filtered and dried under vacuum to yield the title compound (1.3 g).